2-(6-methoxy-2-naphthyl)-N-(3-methoxyphenyl)propanamide
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Description
2-(6-Methoxy-2-naphthyl)-N-(3-methoxyphenyl)propanamide is an organic compound that belongs to the class of naphthyl derivatives It is characterized by the presence of a naphthalene ring substituted with methoxy groups and a propanamide moiety
Properties
Molecular Formula |
C21H21NO3 |
|---|---|
Molecular Weight |
335.4 g/mol |
IUPAC Name |
2-(6-methoxynaphthalen-2-yl)-N-(3-methoxyphenyl)propanamide |
InChI |
InChI=1S/C21H21NO3/c1-14(21(23)22-18-5-4-6-19(13-18)24-2)15-7-8-17-12-20(25-3)10-9-16(17)11-15/h4-14H,1-3H3,(H,22,23) |
InChI Key |
HAKKTPKHPZJMQX-UHFFFAOYSA-N |
Canonical SMILES |
CC(C1=CC2=C(C=C1)C=C(C=C2)OC)C(=O)NC3=CC(=CC=C3)OC |
Origin of Product |
United States |
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of 2-(6-methoxy-2-naphthyl)-N-(3-methoxyphenyl)propanamide typically involves the reaction of 6-methoxy-2-naphthylamine with 3-methoxybenzoyl chloride in the presence of a base such as triethylamine. The reaction is carried out in an organic solvent like dichloromethane under reflux conditions. The product is then purified using column chromatography to obtain the desired compound in high purity.
Industrial Production Methods
Industrial production methods for this compound may involve similar synthetic routes but on a larger scale. The use of automated reactors and continuous flow systems can enhance the efficiency and yield of the production process. Additionally, optimization of reaction conditions, such as temperature, pressure, and solvent choice, can further improve the scalability of the synthesis.
Chemical Reactions Analysis
Types of Reactions
2-(6-Methoxy-2-naphthyl)-N-(3-methoxyphenyl)propanamide can undergo various chemical reactions, including:
Oxidation: The methoxy groups can be oxidized to form corresponding quinones.
Reduction: The amide group can be reduced to an amine using reducing agents like lithium aluminum hydride.
Substitution: The aromatic rings can undergo electrophilic substitution reactions, such as nitration or halogenation.
Common Reagents and Conditions
Oxidation: Reagents like potassium permanganate or chromium trioxide in acidic conditions.
Reduction: Lithium aluminum hydride in anhydrous ether.
Substitution: Nitration using a mixture of concentrated nitric and sulfuric acids; halogenation using bromine or chlorine in the presence of a catalyst.
Major Products Formed
Oxidation: Formation of naphthoquinones.
Reduction: Formation of 2-(6-methoxy-2-naphthyl)-N-(3-methoxyphenyl)propanamine.
Substitution: Formation of nitro or halogenated derivatives of the original compound.
Scientific Research Applications
2-(6-Methoxy-2-naphthyl)-N-(3-methoxyphenyl)propanamide has several scientific research applications:
Chemistry: Used as a building block for the synthesis of more complex organic molecules.
Biology: Investigated for its potential biological activities, including antimicrobial and anticancer properties.
Medicine: Explored as a potential drug candidate for various therapeutic applications.
Industry: Utilized in the development of advanced materials, such as organic semiconductors and light-emitting diodes.
Mechanism of Action
The mechanism of action of 2-(6-methoxy-2-naphthyl)-N-(3-methoxyphenyl)propanamide involves its interaction with specific molecular targets. The compound can bind to enzymes or receptors, modulating their activity. For example, it may inhibit the activity of certain enzymes by binding to their active sites, thereby preventing substrate binding and subsequent catalytic activity. The exact molecular pathways involved depend on the specific biological context in which the compound is used.
Comparison with Similar Compounds
Similar Compounds
2-(6-Methoxy-2-naphthyl)ethanol: A related compound with similar structural features but different functional groups.
1-(6-Methoxy-2-naphthyl)-3-(3-methoxyphenyl)-2-propen-1-one: Another structurally related compound with a propenone moiety instead of a propanamide group.
Uniqueness
2-(6-Methoxy-2-naphthyl)-N-(3-methoxyphenyl)propanamide is unique due to its specific combination of functional groups, which confer distinct chemical and biological properties. Its methoxy-substituted naphthalene ring and propanamide moiety make it a versatile compound for various applications, distinguishing it from other similar compounds.
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